Cas no 2060053-05-4 (1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile)

• Product Name: 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile
• CAS No: 2060053-05-4
• MF: C₇H₄F₂N₂O
• MW: 170.116268157959
• MDL: MFCD30344961
• CID: 5239201
• PubChem ID: 125424491
• Update Time: 2026-03-08

1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 1-(difluoromethyl)-1,6-dihydro-6-oxo-
• 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile

• MDL： MFCD30344961
• Inchi： 1S/C7H4F2N2O/c8-7(9)11-5(4-10)2-1-3-6(11)12/h1-3,7H
• InChI Key： QPQDVIQVBIFSRI-UHFFFAOYSA-N
• SMILES： C1(C#N)N(C(F)F)C(=O)C=CC=1

Additional information on 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile

Introduction to 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile (CAS No. 2060053-05-4)

1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, with the CAS number 2060053-05-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a difluoromethyl group and a carbonitrile moiety in its molecular structure imparts distinct reactivity and biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents.

The compound belongs to the pyridine class of heterocycles, which are widely recognized for their diverse pharmacological effects. Pyridine derivatives have been extensively studied for their roles in treating various diseases, including infectious disorders, cardiovascular conditions, and cancer. The structural features of 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile contribute to its potential as an intermediate in the synthesis of bioactive molecules. Specifically, the difluoromethyl group enhances metabolic stability and binding affinity, while the carbonitrile group facilitates further functionalization through nucleophilic addition or condensation reactions.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures can modulate pharmacokinetic properties, such as lipophilicity and blood-brain barrier penetration. In the case of 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile, the electron-withdrawing nature of the difluoromethyl group influences electronic distribution, potentially enhancing interactions with biological targets. This has led to increased interest in exploring its derivatives as lead compounds for therapeutic intervention.

Moreover, the oxo and dihydropyridine moieties contribute to the compound's versatility in synthetic chemistry. The oxo group introduces a site for electrophilic substitution reactions, while the dihydropyridine core is known for its role in calcium channel modulation. These features make 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile a promising candidate for developing drugs targeting neurological and cardiovascular diseases. Researchers have leveraged these structural attributes to design analogs with improved pharmacological profiles.

In academic research, studies have demonstrated that modifications at the carbonitrile position can significantly alter the biological activity of pyridine-based compounds. The nitrile group serves as a versatile handle for further derivatization, enabling the synthesis of diverse pharmacophores. For instance, recent publications have explored its use in generating inhibitors of enzymes involved in metabolic pathways relevant to inflammation and pain management. The adaptability of this scaffold underscores its significance in modern drug discovery.

The synthesis of 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have improved yield and purity, making large-scale production feasible for research and industrial applications. This accessibility has fueled interest among pharmaceutical companies seeking novel chemical entities for pipeline development.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile and biological targets. Molecular docking studies suggest that this compound may interact with proteins involved in signal transduction pathways relevant to cancer and neurodegenerative diseases. These findings align with experimental observations from preclinical studies conducted by academic institutions worldwide.

The growing body of evidence supporting the therapeutic potential of fluorinated pyridines has prompted further investigation into their mechanisms of action. Research indicates that compounds incorporating a difluoromethyl group often exhibit enhanced bioavailability and prolonged half-life compared to non-fluorinated analogs. This attribute is particularly valuable in chronic disease management where sustained drug exposure is desirable. The unique properties of 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile make it a compelling candidate for such applications.

Future directions in research may focus on optimizing synthetic routes to improve scalability while maintaining high enantiopurity if stereochemical control is required. Additionally, exploring derivatives with different substituents could uncover new therapeutic opportunities across multiple disease indications. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality.

In conclusion,1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-2-carbonitrile (CAS No. 2060053-05-4) represents a structurally intriguing compound with significant potential in pharmaceutical innovation. Its unique combination of functional groups makes it a versatile scaffold for drug design，and recent research highlights its promise as an intermediate for developing novel therapeutics targeting various human diseases。As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a crucial role in advancing medicinal chemistry towards more effective treatments.